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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of GC376, a potent 3C-like protease (3CLpro) inhibitor, in the K18-hACE2

mouse model of SARS-CoV-2 infection. This document is intended to guide researchers in

designing and executing in vivo efficacy studies of GC376 and similar antiviral compounds.

Introduction
The K18-hACE2 transgenic mouse model, which expresses the human angiotensin-converting

enzyme 2 (hACE2) receptor, is a widely used and valuable tool for studying SARS-CoV-2

pathogenesis and evaluating potential therapeutics.[1] GC376 is a broad-spectrum antiviral that

has demonstrated in vitro and in vivo activity against a range of coronaviruses, including

SARS-CoV-2.[2][3][4] It functions by inhibiting the main protease (Mpro or 3CLpro), an enzyme

crucial for viral replication.[2][3][4][5][6] These notes detail the experimental procedures for

assessing the efficacy of GC376 in this model, based on published studies.
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SARS-CoV-2, a positive-sense single-stranded RNA virus, replicates by producing large

polyproteins (ORF1a and ORF1b) that are subsequently cleaved into functional non-structural

proteins by viral proteases. The 3CL protease (3CLpro), also known as the main protease

(Mpro), is responsible for the majority of these cleavage events.[3][4] GC376 is a dipeptide-

based protease inhibitor that covalently binds to the catalytic cysteine residue (Cys145) in the

active site of 3CLpro, forming a hemithioacetal.[5][7] This irreversible binding blocks the

protease's activity, thereby preventing the processing of the viral polyproteins and inhibiting

viral replication.[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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